Cas no 42855-38-9 ( )

  structure
  structure
Product Name: 
CAS No:42855-38-9
MF:C21H34O3
MW:334.49286699295
CID:928505
PubChem ID:293328
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC159851
    • NSC-159851
    • 42855-38-9
    • NSC-159850
    • methyl 8,9-epoxypimaran-18-oate
    • 42855-40-3
    • NSC159850
    • DTXSID00303664
    •  
    • Inchi: 1S/C21H34O3/c1-6-17(2)12-13-21-19(4)10-7-9-18(3,16(22)23-5)15(19)8-11-20(21,14-17)24-21/h15H,6-14H2,1-5H3
    • InChI Key: ZYTYEZCKOXKTLX-UHFFFAOYSA-N
    • SMILES: O1C23CC(C)(CC)CCC12C1(C)CCCC(C(=O)OC)(C)C1CC3

Computed Properties

  • Exact Mass: 334.251
  • Monoisotopic Mass: 334.251
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.07g/cm3
  • Boiling Point: 404.4ºC at 760 mmHg
  • Flash Point: 171.2°C
  • Refractive Index: 1.522
  • LogP: 4.87390

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